SM1-71

• CAS RN: 2088179-99-9
• Molecular Formula: C24H26ClN7O
• Molecular Weight: 463.97
• IUPAC Name: N-(2-((5-chloro-2-((4-(4-methylpiperazin-1-yl)phenyl)amino)pyrimidin-4-yl)amino)phenyl)acrylamide
• InChI: InChI=1S/C24H26ClN7O/c1-3-22(33)28-20-6-4-5-7-21(20)29-23-19(25)16-26-24(30-23)27-17-8-10-18(11-9-17)32-14-12-31(2)13-15-32/h3-11,16H,1,12-15H2,2H3,(H,28,33)(H2,26,27,29,30)
• InChI Key: SCMLGVPMSXTUNC-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC3=NC(NC4=CC=CC=C4NC(C=C)=O)=C(C=N3)Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: SM1-71; SM-1-71; SM 1-71; SM171; SM-171; SM 171

Description

SM1-71 is a potent multi-targeted kinase inhibitor. It can penetrate cells and engage kinases through both reversible and irreversible binding. SM1-71 covalently inhibits 23 kinases including MKNK2, MAP2K1/2/3/4/6/7, GAK, AAK1, BMP2K, MAP3K7, MAPKAPK5, GSK3A/B, MAPK1/3, SRC, YES1, FGFR1, ZAK (MLTK), MAP3K1, LIMK1, and RSK2. It can inhibit the proliferation of multiple cancer cell lines.

Molecular Structure Analysis

SM1-71 has a molecular formula of C24H26ClN7O and a molecular weight of 463.96. The exact mass is 463.19. The structure is consistent with H-NMR.

Chemical Reactions Analysis

SM1-71 is known to engage kinases through both reversible and irreversible binding. It forms covalent adducts with cysteine residues. More detailed information about its chemical reactions wasn’t found in the search results.

Physical And Chemical Properties Analysis

SM1-71 is a solid compound. It has a solubility of 125 mg/mL in DMSO. The compound is stable for 3 years at -20°C in powder form, and for 2 years at 4°C. In solvent, it’s stable for 6 months at -80°C and for 1 month at -20°C.

Scientific Research Applications

Neutron Flux Characterization in Sub-Critical Multiplying Complexes

• Sub-Critical Multiplication Complex SM1 : Utilized mainly for radiochemistry research, SM1 at the University of Pavia is a thermal sub-critical multiplication complex. Its neutron flux distribution and effective multiplicative coefficient have been characterized for specific irradiation channels, with experimental measurements showing good agreement with simulation results. This research has implications for studies of sub-critical fast-neutron installations and their applications (Alloni et al., 2013).

Improving Energy Resolution in Nuclear Experiments

• SoLid Experiment : The SoLid experiment, which seeks to detect sterile neutrinos, used a 288 kg detector prototype (SM1) for data collection. SM1's design helped in demonstrating the detection principle and background rejection efficiency. Enhancements to the energy resolution in phase I of SoLid were achieved by improving the light yield of the polyvinyl-toluene (PVT) scintillator design (Ì., 2018).

Organic Solar Cells and Photovoltaic Research

• Donor-Acceptor Molecules : Research on the optical and electrochemical characterization of donor-substituted benzothiadiazole with cyano-based acceptor π-linkers, specifically SM1 and SM2 molecules, has been conducted. These molecules were explored as the donor component for solution-processed bulk heterojunction organic solar cells. The SM1 and SM2-based solar cells demonstrated good voltage outputs and improved power conversion efficiency (Gautam et al., 2015).

Biological Physics: Single-Molecule Experiments

• Single-Molecule Experiments (SMEs) : These experiments are instrumental in manipulating and visualizing individual molecules, measuring microscopic forces, and characterizing biomolecular reactions. The use of SMEs in biological physics offers new methods to scrutinize the foundations of statistical mechanics and provides insights into the interactions of nucleic acids and proteins (Ritort, 2006).

Malaria Research

• Interaction of Plasmodium TRAP and Anopheles Saglin Proteins : SM1, a twelve-amino-acid peptide, is identified as a crucial element in the malaria parasite's invasion of the mosquito salivary gland. The interaction between the Plasmodium sporozoite TRAP and the Anopheles saglin protein is essential for this invasion process, suggesting potential targets for malaria control (Ghosh et al., 2009).

Archaeal Sm Proteins

• Structural Studies of Sm Proteins : The crystal structures of Sm1 and Sm2 proteins from the hyperthermophile Archaeoglobus fulgidus have been analyzed. These proteins form heptameric and hexameric complexes, respectively, providing insights into their distinct oligomerization behavior and potential functions in archaeal organisms (Törö et al., 2002).

Organic Solar Cells: Surface Recombination and Voltage Tuning

• Ternary Blend Organic Solar Cells : A novel small molecule, SM1, has been used as an efficient component in ternary blend organic solar cells. It enhances open-circuit voltage and suppresses surface recombination, leading to improved power conversion efficiency (Galli et al., 2018).

Soil Moisture Remote Sensing

• Soil Moisture Measurement : Research on soil moisture (SM) emphasizes its importance for environmental science applications, including weather and climate forecasting, drought monitoring, and ecosystem response to climate change. Advances in remote sensing techniques have improved SM measurement and monitoring capabilities (Babaeian et al., 2019).

Mechanism of Action

SM1-71 acts as a potent TAK1 inhibitor. It also covalently inhibits a number of other kinases, which may contribute to its ability to inhibit the proliferation of multiple cancer cell lines.